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Compound of Interest

Compound Name: 4-Methylpiperidine hydrochloride

CAS No.: 42796-28-1

Cat. No.: B3052611

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]
4-Methylpiperidine hydrochloride is a critical heterocyclic building block used in the

synthesis of pharmaceutical agents, including anticoagulants and antihistamines. While the

free base (4-methylpiperidine) is a liquid at room temperature, the hydrochloride salt is a

crystalline solid.

Accurate melting point (MP) determination for this compound is not merely a physical

characterization; it is a thermodynamic assessment of purity. For amine hydrochlorides, the

melting point is frequently the first indicator of hygroscopic degradation or isomeric

contamination.
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Property Specification Notes

Compound Name
4-Methylpiperidine

Hydrochloride

Do not confuse with 4-

Methylene or N-Methyl

variants.[1]

CAS Number 42796-28-1 Free base CAS: 626-58-4

Molecular Formula C₆H₁₃N · HCl

Expected MP Range 189°C – 191°C
Sharp range (< 2°C) indicates

high purity.

Hygroscopicity Moderate to High
Absorbed moisture causes

significant MP depression.

Pre-Analytical Sample Preparation (The Critical
Variable)
Expert Insight: The most common cause of "failed" MP tests for piperidine salts is not chemical

impurity, but retained solvent or atmospheric moisture. Amine salts readily form hydrates or

simply adsorb water on the crystal lattice surface. Water acts as an impurity, lowering the

chemical potential of the solid and depressing the melting point (Raoult’s Law).

Protocol: Vacuum Drying
Before any thermal analysis, the sample must be conditioned.

Equipment: Vacuum drying oven capable of

.

Desiccant: Phosphorus Pentoxide (

) or Silica Gel with moisture indicator.

Procedure:

Place the raw 4-methylpiperidine HCl in a tared weighing boat.
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Dry at 40°C – 50°C under vacuum for a minimum of 4 hours.

Note: Avoid temperatures >60°C during drying to prevent potential sublimation or oxidative

degradation before the test.

Storage: Transfer immediately to a desiccator.

Analytical Methodologies
Two primary methods are validated for this determination: the traditional Capillary Method (USP

<741>) for Quality Control, and Differential Scanning Calorimetry (DSC) for Research &

Development.

Method A: Capillary Method (USP <741> Class Ia)
Best for: Routine QC release testing.

The Workflow:

Grinding: Gently pulverize the dried sample in an agate mortar.

Why? Uniform particle size ensures consistent heat transfer. Large crystals create air

pockets (insulation), leading to thermal lag.

Packing: Charge a capillary tube (one end sealed). Tap the tube on a hard surface to pack

the powder.[2]

Target Height: 2.5 mm – 3.5 mm.

Validation: If the packing is too loose, the "collapse" point will be misinterpreted as the melt

onset.

Heating Ramp:

Rapid Ramp: Heat bath to 179°C (10°C below expected MP).

Critical Ramp: At 179°C, slow the heating rate to 1.0°C/minute.
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Causality: High ramp rates (>3°C/min) cause the thermometer to read lower than the

actual sample temperature (thermal lag), resulting in artificially high MP readings.

Visual Interpretation:

Onset (Collapse): The solid column pulls away from the walls.

Meniscus: A clear liquid meniscus forms (The true MP).

Clear Point: The sample is entirely liquid.[2]

Method B: Differential Scanning Calorimetry (DSC)
Best for: High-precision purity analysis and detecting polymorphs.[3]

The Workflow:

Pan Selection: Hermetically sealed aluminum pans (pinhole lid to allow off-gassing if

decomposition is suspected, though sealed is preferred for pure melting).

Sample Mass: 2.0 – 5.0 mg (weighed to ±0.01 mg).

Purge Gas: Dry Nitrogen at 50 mL/min.

Program:

Equilibrate at 30°C.

Ramp 10°C/min to 160°C.

Ramp 2°C/min to 210°C.

Data Analysis: Measure the Extrapolated Onset Temperature (

). Unlike capillary methods (which are visual),

is the intersection of the baseline and the leading edge of the endotherm. This is the
thermodynamically correct melting point.
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Visualization of Workflows
Diagram 1: The Decision Logic for Purity Determination
This flowchart illustrates the critical decision pathways when analyzing amine salts.
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Caption: Analytical workflow ensuring moisture exclusion prior to thermal analysis. Failure

loops trigger recrystallization protocols.

Diagram 2: DSC Thermogram Interpretation
A schematic representation of how to read the DSC signal for this specific compound.

Caption: Key signal features in Differential Scanning Calorimetry. The Onset Temperature is the

critical quality attribute.

Troubleshooting & Data Interpretation
Observation Diagnosis Corrective Action

MP Depression (e.g., 184-

187°C)

Moisture Contamination. The

most common error. The salt

has absorbed water from the

air.

Re-dry sample at 50°C under

vacuum for 4 hours. Ensure

rapid transfer to the apparatus.

Broad Melting Range (> 3°C)

Chemical Impurity. Likely

presence of free base or

isomeric byproducts.

Recrystallize from Isopropanol

or Ethanol/Ether.

Discoloration (Browning)

Decomposition. The sample is

oxidizing or

dehydrohalogenating before

melting.

Use a sealed capillary

(nitrogen flushed) or hermetic

DSC pan.

Double Peak in DSC

Polymorphism. The compound

is transitioning between crystal

forms.

Anneal the sample or check

crystallization solvent history.

References
USP General Chapter <741>. Melting Range or Temperature. United States Pharmacopeia.

[2][4][5] (Standard compendial method for capillary melting point).

NIST Chemistry WebBook. 4-Methylpiperidine Hydrochloride (CAS 42796-28-1). National

Institute of Standards and Technology. (Source for chemical identity and CAS verification).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.thinksrs.com/downloads/pdfs/applicationnotes/MP_Protocols.pdf
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv.7998092.v1
https://www.researchgate.net/publication/298822408_Evaluation_of_USP_melting_point_standards_by_differential_scanning_calorimetry
https://www.benchchem.com/product/b3052611/docs?utm_src=pdf-body#technical-guide-melting-point-determination-of-pure-4-methylpiperidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemicalBook. 4-Methylpiperidine Properties and Purification. (Source for melting point

reference of 189°C).

Giron, D. (2002). Applications of thermal analysis and coupled techniques in pharmaceutical

industry. Journal of Thermal Analysis and Calorimetry. (Authoritative source on DSC vs

Capillary methods).

Sigma-Aldrich (Merck). Technical Data Sheet: Piperidine Derivatives. (General handling of

hygroscopic amine salts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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